molecular formula EuCl2<br>Cl2Eu B082718 Europium dichloride CAS No. 13769-20-5

Europium dichloride

Cat. No.: B082718
CAS No.: 13769-20-5
M. Wt: 222.87 g/mol
InChI Key: BMANZYKPCBPZFG-UHFFFAOYSA-L
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Description

Europium dichloride is an inorganic compound with the chemical formula EuCl₂. It is a white solid that exhibits bright blue fluorescence when irradiated by ultraviolet light . This compound is notable for its unique luminescent properties and its role in various chemical reactions and applications.

Mechanism of Action

Target of Action

Europium dichloride, also known as Europium(II) chloride, is an inorganic compound with a chemical formula of EuCl2

Mode of Action

This compound exhibits unique properties when it interacts with light. When irradiated by ultraviolet light, it displays bright blue fluorescence . This property is often exploited in research and industrial applications, particularly in the field of luminescent materials.

Result of Action

The molecular and cellular effects of this compound’s action largely depend on its specific application. For instance, in the field of luminescent materials, the compound’s ability to fluoresce under ultraviolet light can be harnessed for various purposes .

Preparation Methods

Europium dichloride can be synthesized through several methods:

  • Reduction of Europium Trichloride with Hydrogen Gas

      Reaction: (2 \text{EuCl}_3 + \text{H}_2 \rightarrow 2 \text{EuCl}_2 + 2 \text{HCl})

      Conditions: High temperature.

  • Reaction with Lithium Borohydride in Tetrahydrofuran (THF)

      Reaction: (2 \text{EuCl}_3 + 2 \text{LiBH}_4 \rightarrow 2 \text{EuCl}_2 + 2 \text{LiCl} + \text{H}_2 \uparrow + \text{B}_2\text{H}_6 \uparrow)

      Conditions: THF as the solvent.

Chemical Reactions Analysis

Europium dichloride undergoes various types of chemical reactions:

  • Oxidation

      Reaction: this compound can be oxidized to europium trichloride.

      Conditions: Exposure to oxidizing agents.

  • Reduction

      Reaction: this compound can be reduced to europium metal.

      Conditions: Strong reducing agents.

  • Substitution

      Reaction: this compound can react with ammonia to form yellow ammonia complexes such as EuCl₂•8NH₃.

      Conditions: Reaction with ammonia gas.

  • Formation of Complexes

      Reaction: this compound can form complexes with various ligands.

      Conditions: Reaction with ligands in solution.

Scientific Research Applications

Europium dichloride has several scientific research applications:

Comparison with Similar Compounds

Europium dichloride can be compared with other similar compounds, such as:

  • Europium Trichloride (EuCl₃)

      Comparison: Europium trichloride is a yellow solid that is hygroscopic and rapidly absorbs water to form a white crystalline hexahydrate.

  • Europium Difluoride (EuF₂)

      Comparison: Europium difluoride is a dark yellowish compound with a fluorite crystal structure.

  • Europium Dibromide (EuBr₂)

      Comparison: Europium dibromide is a white solid with a similar structure to this compound.

  • Europium Diiodide (EuI₂)

      Comparison: Europium diiodide is a yellow compound with a monoclinic crystal structure.

This compound is unique due to its bright blue fluorescence and its ability to form various complexes with ligands, making it valuable in both research and industrial applications.

Biological Activity

Europium dichloride (EuCl₂) is a rare-earth metal compound that has garnered attention in various fields, particularly biomedicine, due to its unique properties and potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its effects on cellular processes, its safety profile, and its applications in biomedical research.

Overview of this compound

This compound is a rare-earth metal chloride with the chemical formula EuCl₂. It is known for its luminescent properties and is often utilized in solid-state lighting and phosphors. However, its biological activity has become a focal point of recent studies, particularly regarding its biocompatibility and therapeutic potential.

Biological Functions

Recent research has highlighted several biological functions associated with europium-containing compounds, including:

  • Osteogenic Properties : Studies have demonstrated that europium ions can enhance osteogenic differentiation in stem cells, promoting bone formation.
  • Angiogenic Effects : Europium compounds have been shown to stimulate angiogenesis, the formation of new blood vessels from existing ones, which is crucial for tissue regeneration.
  • Neuritogenic Activity : There is evidence suggesting that europium can support nerve growth and regeneration.
  • Antibacterial Properties : Europium compounds exhibit antibacterial effects against various pathogens, making them potential candidates for antimicrobial applications.
  • Anti-tumor Effects : Some studies indicate that europium may have anti-cancer properties, although more research is needed in this area.

In Vivo Studies

In vivo studies using europium hydroxide nanorods (which can be related to EuCl₂ in terms of biological behavior) have shown promising results regarding their biocompatibility and safety:

  • Toxicity Assessments : A study administered varying doses of europium hydroxide nanorods to mice and found no significant toxicity at doses up to 100 µg/mL. Slight elevations in liver enzymes were noted at higher doses, but overall histological examinations revealed only mild changes in vital organs .

Case Studies

Several case studies have explored the effects of europium compounds on specific cell types:

  • Endothelial Cells : Research indicated that europium-doped materials significantly enhanced the proliferation and migration of endothelial cells, suggesting potential applications in wound healing and vascular repair .
  • Stem Cells : In vitro experiments demonstrated that europium ions could promote the differentiation of mesenchymal stem cells into osteoblasts, indicating their utility in bone tissue engineering .

Data Table: Summary of Biological Activities

Biological Activity Effect Observed Study Reference
Osteogenic DifferentiationEnhanced bone formation
AngiogenesisIncreased blood vessel formation
Neuritogenic ActivitySupport for nerve growth
Antibacterial EffectsInhibition of bacterial growth
Anti-tumor ActivityPotential cancer cell inhibition

The biological activities of europium compounds may be attributed to several mechanisms:

  • Reactive Oxygen Species (ROS) : Europium ions can induce ROS production, which plays a role in cell signaling pathways associated with proliferation and differentiation.
  • MAPK Pathway Activation : The activation of mitogen-activated protein kinase (MAPK) pathways has been implicated in the cellular responses to europium exposure, particularly in endothelial cells .

Properties

IUPAC Name

dichloroeuropium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/2ClH.Eu/h2*1H;/q;;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMANZYKPCBPZFG-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

Cl[Eu]Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

EuCl2, Cl2Eu
Record name europium(II) chloride
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DSSTOX Substance ID

DTXSID2065620
Record name Europium chloride (EuCl2)
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Molecular Weight

222.87 g/mol
Source PubChem
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CAS No.

13769-20-5
Record name Europium chloride (EuCl2)
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